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Introduction

Stable isotope tracing is a powerful technique to elucidate the activity of metabolic pathways in
living cells. While [U-13C]-glucose is a common tracer for central carbon metabolism, the use
of more specific labeled substrates can provide nuanced insights into the interconnectivity of
pathways such as glycolysis and the Pentose Phosphate Pathway (PPP). D-Erythrose is a
four-carbon sugar that, as D-Erythrose-4-phosphate, is a key intermediate in the non-oxidative
branch of the PPP. This document provides a detailed protocol for using D-Erythrose-1-13C to
trace carbon flux from the PPP into the glycolytic pathway.

D-Erythrose-1-13C enters the cell and is phosphorylated to D-Erythrose-4-phosphate-1-13C
(E4P). Within the non-oxidative PPP, the enzyme transketolase catalyzes the transfer of a two-
carbon unit from a donor ketose (e.g., xylulose-5-phosphate) to E4P. This reaction yields the
glycolytic intermediates fructose-6-phosphate (F6P) and glyceraldehyde-3-phosphate (GAP).
By tracking the incorporation of the 13C label from D-Erythrose-1-13C into these and
subsequent glycolytic metabolites, researchers can probe the activity of the non-oxidative PPP
and its contribution to glycolytic flux.

Metabolic Pathway of D-Erythrose-1-13C into
Glycolysis

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b118254?utm_src=pdf-interest
https://www.benchchem.com/product/b118254?utm_src=pdf-body
https://www.benchchem.com/product/b118254?utm_src=pdf-body
https://www.benchchem.com/product/b118254?utm_src=pdf-body
https://www.benchchem.com/product/b118254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

The central reaction enabling the tracing of glycolysis with D-Erythrose-1-13C is catalyzed by
transketolase. The 13C label at the first carbon of erythrose is predicted to be incorporated into
the third carbon of fructose-6-phosphate. This F6P-3-13C then proceeds through the
downstream reactions of glycolysis.
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4 Non-Oxidative Pentose Phosphate Pathway h

D-Erythrose-1-13C

Phosphorylation
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[1. Seed cells and allow to attach overnighg

'

(2. Replace with glucose-free medium containing D-Erythrose-l-lS(J

'

[3. Incubate for a defined time course (e.g., 0, 1, 4, 8, 24 hoursa

'

[4. Quench metabolism by washing with ice-cold PBS]

;
[5. Extract metabolites with cold 80% methanoD
;
(6. Scrape and collect cell Iysate]
;
[7. Centrifuge to pellet debris)
;
[8. Collect supernatant containing metabolites)
;
[9. Analyze by LC-MS/MS]
;

[10. Determine isotopologue distributioa
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 To cite this document: BenchChem. [Application Notes and Protocol for Tracing Glycolysis
with D-Erythrose-1-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118254+#protocol-for-tracing-glycolysis-with-d-
erythrose-1-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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